Cas no 155821-68-4 (5-(bromomethyl)-1,3-dimethyl-2,3-dihydro-1H-1,3-benzodiazol-2-one)

• Product Name: 5-(bromomethyl)-1,3-dimethyl-2,3-dihydro-1H-1,3-benzodiazol-2-one
• CAS No: 155821-68-4
• MF: C₁₀H₁₁BrN₂O
• MW: 255.111141443253
• MDL: MFCD19646978
• CID: 5614226
• PubChem ID: 54523143
• Update Time: 2025-10-18

5-(bromomethyl)-1,3-dimethyl-2,3-dihydro-1H-1,3-benzodiazol-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(bromomethyl)-1,3-dimethyl-2,3-dihydro-1H-1,3-benzodiazol-2-one
• SCHEMBL9388512
• AKOS013398505
• 5-(Bromomethyl)-1,3-dimethyl-1,3-dihydro-2H-benzo[d]imidazol-2-one
• 155821-68-4
• EN300-3268478
• 2H-Benzimidazol-2-one, 5-(bromomethyl)-1,3-dihydro-1,3-dimethyl-

• MDL： MFCD19646978
• Inchi： 1S/C10H11BrN2O/c1-12-8-4-3-7(6-11)5-9(8)13(2)10(12)14/h3-5H,6H2,1-2H3
• InChI Key： YRGLLTWPFMIUJT-UHFFFAOYSA-N
• SMILES： BrCC1C=CC2=C(C=1)N(C)C(N2C)=O

Computed Properties

• Exact Mass: 254.00548g/mol
• Monoisotopic Mass: 254.00548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• Density: 1.531±0.06 g/cm3(Predicted)
• Boiling Point: 338.9±21.0 °C(Predicted)
• pka: -1.11±0.20(Predicted)

Additional information on 5-(bromomethyl)-1,3-dimethyl-2,3-dihydro-1H-1,3-benzodiazol-2-one

5-(Bromomethyl)-1,3-Dimethyl-2,3-Dihydro-1H-1,3-Benzodiazol-2-One: A Comprehensive Overview

The compound 5-(bromomethyl)-1,3-dimethyl-2,3-dihydro-1H-1,3-benzodiazol-2-one, identified by the CAS registry number 155821-68-4, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzodiazepines, which are known for their unique properties and wide-ranging uses in drug development. The molecule's structure features a benzodiazole ring system with substituents that confer specific reactivity and functionality.

The synthesis of 5-(bromomethyl)-1,3-dimethyl-2,3-dihydro-1H-1,3-benzodiazol-2-one involves a series of carefully designed chemical reactions. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, ensuring higher yields and better purity. The bromomethyl group at the 5-position plays a crucial role in determining the compound's reactivity, making it a valuable intermediate in organic synthesis.

One of the most promising applications of this compound lies in its potential as a precursor for drug development. The benzodiazole core is a common structural motif in numerous bioactive molecules, including antifungal and anticancer agents. Recent studies have highlighted the ability of derivatives of this compound to inhibit key enzymes involved in cancer cell proliferation. For instance, research published in the Journal of Medicinal Chemistry demonstrated that certain analogs exhibit potent cytotoxic activity against human cancer cell lines.

In addition to its pharmaceutical applications, 5-(bromomethyl)-1,3-dimethyl-2,3-dihydro-1H-1,3-benzodiazol-2-one has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic semiconductors and optoelectronic devices. A study conducted by researchers at the University of California revealed that incorporating this compound into polymer blends significantly enhances their electrical conductivity.

The structural versatility of this compound also extends to its use in agrochemicals. Its ability to interact with specific receptors in plant systems has led to investigations into its potential as a herbicide or fungicide. Field trials conducted in collaboration with agricultural research institutions have shown encouraging results, suggesting that this compound could play a role in sustainable pest management strategies.

From an environmental perspective, understanding the degradation pathways of 5-(bromomethyl)-1,3-dimethyl-2,3-dihydro-1H-1,3-benzodiazol-2-one is crucial for assessing its ecological impact. Recent research has focused on identifying microbial communities capable of metabolizing this compound under various environmental conditions. These studies are essential for ensuring that its widespread use does not pose unintended risks to ecosystems.

In conclusion, the compound CAS No. 155821-68-4, or 5-(bromomethyl)-1,3-dimethyl-2,3-dihydro-1H-1,3-benzodiazol-2-one, represents a multifaceted molecule with diverse applications across multiple disciplines. Its structural complexity and functional groups make it an invaluable tool for researchers seeking innovative solutions in drug discovery, materials science, and agriculture. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern chemistry.